Cas no 91875-37-5 (1-({2-(2-oxopropyl)sulfanylethyl}sulfanyl)propan-2-one)

• Product Name: 1-({2-(2-oxopropyl)sulfanylethyl}sulfanyl)propan-2-one
• CAS No: 91875-37-5
• MF: C₈H₁₄O₂S₂
• MW: 206.325560092926
• CID: 2814373
• PubChem ID: 13245000
• Update Time: 2025-04-21

1-({2-(2-oxopropyl)sulfanylethyl}sulfanyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-({2-(2-oxopropyl)sulfanylethyl}sulfanyl)propan-2-one
• DTXSID00531566
• 2-Propanone, 1,1'-[1,2-ethanediylbis(thio)]bis-
• 1,1'-(Ethane-1,2-diyldisulfanediyl)di(propan-2-one)
• 1-({2-[(2-OXOPROPYL)SULFANYL]ETHYL}SULFANYL)PROPAN-2-ONE
• EN300-15464
• 91875-37-5

• Inchi： 1S/C8H14O2S2/c1-7(9)5-11-3-4-12-6-8(2)10/h3-6H2,1-2H3
• InChI Key： WXYYXRHNRXKKND-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)CCSCC(C)=O

Computed Properties

• Exact Mass: 206.04352203Da
• Monoisotopic Mass: 206.04352203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų